Cas no 62399-95-5 (Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-hexyl-)
62399-95-5 structure
Product Name:Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-hexyl-
CAS No:62399-95-5
MF:C17H29N3O
MW:291.431664228439
CID:446221
PubChem ID:20394387
Update Time:2025-04-19
Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-hexyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-hexyl-
- N-(1-butylpyrazol-3-yl)-N-hexylcyclopropanecarboxamide
- SCHEMBL11564170
- N-(1-Butyl-1H-pyrazol-3-yl)-N-hexylcyclopropanecarboxamide
- 62399-95-5
- DTXSID90606696
-
- Inchi: 1S/C17H29N3O/c1-3-5-7-8-13-20(17(21)15-9-10-15)16-11-14-19(18-16)12-6-4-2/h11,14-15H,3-10,12-13H2,1-2H3
- InChI Key: XDKZPZZSDHOAJW-UHFFFAOYSA-N
- SMILES: O=C(C1CC1)N(C1C=CN(CCCC)N=1)CCCCCC
Computed Properties
- Exact Mass: 291.23127
- Monoisotopic Mass: 291.231062557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 38.1Ų
Experimental Properties
- PSA: 38.13
Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-hexyl- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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